Cas no 1017779-52-0 (4-(Difluoromethoxy)-2-fluorobenzoic acid)

• Product Name: 4-(Difluoromethoxy)-2-fluorobenzoic acid
• CAS No: 1017779-52-0
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 3161318
• PubChem ID: 20112079
• Update Time: 2025-04-21

4-(Difluoromethoxy)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-fluorobenzoic acid
• 4-(difluoromethoxy)-2-fluorobenzoic acid(WXFC0698)
• Benzoic acid, 4-(difluoromethoxy)-2-fluoro-
• DTXSID101276415
• MFCD09832367
• EN300-637397
• PYB34760
• W16616
• 4-Difluoromethoxy-2-fluorobenzoic acid
• CS-0216866
• AKOS015956827
• JEXCVZBFHDTIDA-UHFFFAOYSA-N
• SCHEMBL519211
• Z2889975056
• 1017779-52-0
• JS-4771
• 4-(difluoromethoxy)-2-fluorobenzoicacid
• JEXCVZBFHDTIDA-UHFFFAOYSA-M
• SQB77952

• MDL： MFCD09832367
• Inchi： 1S/C8H5F3O3/c9-6-3-4(14-8(10)11)1-2-5(6)7(12)13/h1-3,8H,(H,12,13)
• InChI Key： JEXCVZBFHDTIDA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC(F)F)C=C1F

Computed Properties

• Exact Mass: 206.01907850Da
• Monoisotopic Mass: 206.01907850Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų